2-[[(4-bromophenyl)sulfonyl](methyl)amino]-N-(2,5-dimethoxyphenyl)acetamide

• Molecular Formula: C17H19BrN2O5S
• Molecular Weight: 443.3 g/mol
• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-methylamino]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C17H19BrN2O5S/c1-20(26(22,23)14-7-4-12(18)5-8-14)11-17(21)19-15-10-13(24-2)6-9-16(15)25-3/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: VJNVCSYPYJMGLY-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NC1=C(C=CC(=C1)OC)OC)S(=O)(=O)C2=CC=C(C=C2)Br

Description

2-[[(4-bromophenyl)sulfonyl](methyl)amino]-N-(2,5-dimethoxyphenyl)acetamide is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. This compound is also known as BSA or Bromosulphthalein, and it has been used in various studies to investigate its effects on biological systems.

Mechanism of Action

The mechanism of action of 2-[[(4-bromophenyl)sulfonyl](methyl)amino]-N-(2,5-dimethoxyphenyl)acetamide is not fully understood. However, it is believed that this compound acts by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and the inhibition of their production can lead to a reduction in these symptoms.
Biochemical and Physiological Effects:
Studies have shown that 2-[[(4-bromophenyl)sulfonyl](methyl)amino]-N-(2,5-dimethoxyphenyl)acetamide has a number of biochemical and physiological effects. This compound has been found to reduce inflammation and pain in animal models, and it has also been shown to have antioxidant properties. In addition, this compound has been found to have an effect on the immune system, with some studies suggesting that it may enhance the activity of immune cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[[(4-bromophenyl)sulfonyl](methyl)amino]-N-(2,5-dimethoxyphenyl)acetamide in lab experiments is that it is relatively easy to synthesize and purify. In addition, this compound has been extensively studied, and its effects on biological systems are well understood. However, one limitation of using this compound is that it may not be suitable for all types of experiments, and its effects may vary depending on the specific biological system being studied.

Future Directions

There are a number of potential future directions for research on 2-[[(4-bromophenyl)sulfonyl](methyl)amino]-N-(2,5-dimethoxyphenyl)acetamide. One possible area of investigation is the development of new drugs based on this compound, which could be used to treat inflammatory and pain-related conditions. Another area of interest is the investigation of the compound's effects on the immune system, and its potential use in the treatment of autoimmune diseases. Additionally, further studies could be conducted to investigate the compound's potential as an antioxidant, and its effects on other biological systems.

Synthesis Methods

The synthesis of 2-[[(4-bromophenyl)sulfonyl](methyl)amino]-N-(2,5-dimethoxyphenyl)acetamide involves the reaction of 4-bromobenzenesulfonyl chloride with N-(2,5-dimethoxyphenyl)acetamide in the presence of a base such as triethylamine. This reaction results in the formation of the desired product, which can be purified through recrystallization.

Scientific Research Applications

2-[[(4-bromophenyl)sulfonyl](methyl)amino]-N-(2,5-dimethoxyphenyl)acetamide has been used in various scientific studies to investigate its potential applications in medicine. This compound has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs.